Cas no 1805077-74-0 (3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1805077-74-0
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4873593
• Update Time: 2025-05-24

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-1-3-5(10)4(8(13,14)15)2-16-6(3)7(11)12/h2,7H,1H2
• InChI Key： HLZKNXKEQPZACC-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)(F)F)=CN=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

The compound 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine with CAS No. 1805077-74-0 is a highly substituted pyridine derivative that has garnered significant attention in the fields of organic synthesis and material science. This compound is characterized by its unique substitution pattern, featuring a bromomethyl group at position 3, a chlorine atom at position 4, a difluoromethyl group at position 2, and a trifluoromethyl group at position 5. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical applications.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices. Its ability to undergo various nucleophilic and electrophilic reactions has been extensively explored, particularly in the context of cross-coupling reactions. For instance, researchers have demonstrated that the bromomethyl group can serve as an effective leaving group in Suzuki-Miyaura coupling reactions, enabling the construction of biaryl structures with high efficiency.

In addition to its role in organic synthesis, this compound has shown promise in the development of agrochemicals. Its ability to modulate plant growth and pest resistance has been investigated in several agricultural studies. The presence of fluorinated substituents enhances its stability under environmental conditions, making it a candidate for sustainable agricultural practices.

The synthesis of 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For example, the use of palladium catalysts in coupling reactions has enabled more efficient transformations, reducing production costs and environmental impact.

From a structural standpoint, the molecule exhibits a high degree of symmetry due to the placement of its substituents. This symmetry contributes to its stability and reactivity patterns. Computational studies have revealed that the electronic effects of the substituents play a crucial role in determining the molecule's reactivity. The trifluoromethyl group, for instance, exerts strong electron-withdrawing effects, which can influence both nucleophilic and electrophilic attack on the pyridine ring.

Furthermore, this compound has been studied for its potential applications in drug discovery. Its unique substitution pattern allows for diverse interactions with biological targets, making it a versatile scaffold for medicinal chemists. Recent research has focused on its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for therapeutic agents.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life at concentrations typically encountered in industrial settings.

In conclusion, 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine is a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique substitution pattern and reactivity make it an invaluable tool for researchers in organic synthesis, materials science, and pharmacology. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.